4-Aminomethyl-2,2-difluoro-1,3-benzodioxole

• IUPAC Name: (2,2-difluoro-1,3-benzodioxol-4-yl)methanamine
• InChI: InChI=1S/C8H7F2NO2/c9-8(10)12-6-3-1-2-5(4-11)7(6)13-8/h1-3H,4,11H2
• InChI Key: LZUWIFLVQKZUOO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1)OC(O2)(F)F)CN
• Molecular Formula: C8H7F2NO2
• DSSTOX Substance ID: DTXSID70471667
• Molecular Weight: 187.14 g/mol
• CAS No.: 531508-46-0

Description

4-Aminomethyl-2,2-difluoro-1,3-benzodioxole is a chemical compound with the molecular formula C8H7F2NO2 and a molecular weight of 187.15. It is also known by its IUPAC name (2,2-difluoro-1,3-benzodioxol-4-yl)methanamine. It is typically stored in a refrigerator and has a physical form of oil.

Synthesis Analysis

The synthesis of 2,2-Difluoro-1,3-benzodioxol-4-aldehyde, a related compound, can be achieved through chlorination fluorination, bromination, and hydrolysis reactions using 4-methyl-2,2-dichloro-1,3-benzodioxole as the starting material. The total yield was reported to be 62.3% based on 4-methyl-2,2-dichloro-1,3-benzodioxole under optimized reaction conditions.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H7F2NO2/c9-8(10)12-6-3-1-2-5(4-11)7(6)13-8/h1-3H,4,11H2. The SMILES string representation is O1C(F)(F)Oc2cccc(c12)CN.

Chemical Reactions Analysis

This compound is used to prepare functionalized 2,2-Difluoro-1,3-benzodioxoles by reactions of 4-lithiated intermediate with carbon electrophiles and nitrogen nucleophiles.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 187.15 g/mol. It is an oil at room temperature. .

Scientific Research Applications

Advanced Oxidation Processes (AOPs)

Advanced Oxidation Processes have been utilized to degrade various recalcitrant compounds in the environment, including pharmaceuticals like acetaminophen, leading to the generation of various by-products. The degradation pathways and the biotoxicity of these by-products have been extensively studied, providing insights into the environmental impact of pharmaceutical contaminants and their treatment via AOP systems (Qutob et al., 2022).

Stability and Degradation of Pharmaceuticals

The stability and degradation pathways of nitisinone, a medical treatment for hereditary metabolic diseases, were explored using liquid chromatography and mass spectrometry. This study highlighted the importance of understanding the chemical stability of pharmaceuticals under various conditions to better assess their safety and efficacy (Barchańska et al., 2019).

Synthesis and Applications of Amino-1,2,4-Triazoles

Amino-1,2,4-triazoles serve as a raw material in the fine organic synthesis industry, finding applications in agriculture, pharmaceuticals, and other fields. This review summarizes the production and use of these compounds, indicating their versatility in creating a range of products with significant applications (Nazarov et al., 2021).

Mechanism of Action

While the specific mechanism of action for 4-Aminomethyl-2,2-difluoro-1,3-benzodioxole is not mentioned in the search results, a study on the biodegradation and defluorination of 2,2-fluoro-1,3-benzodioxole (DFBD) by Pseudomonas putida F1 suggests that the defluorination of DFBD-containing compounds in the environment may be possible.

Safety and Hazards

The safety information for 4-Aminomethyl-2,2-difluoro-1,3-benzodioxole includes several hazard statements: H302, H312, H315, H318, H332, H335. Precautionary statements include P261, P280, P305, P338, P351. It is recommended to not get the compound in eyes, on skin, or on clothing, and to not breathe its mist/vapors/spray.

Biochemical Analysis

Biochemical Properties

4-Aminomethyl-2,2-difluoro-1,3-benzodioxole plays a significant role in biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with cytochrome P450 enzymes, which are involved in the metabolism of various substances. The nature of these interactions often involves the binding of this compound to the active site of the enzyme, potentially inhibiting or modifying its activity .

Cellular Effects

The effects of this compound on cells are diverse. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to modulate the activity of certain signaling pathways, such as the MAPK/ERK pathway, which plays a crucial role in cell proliferation and differentiation. Additionally, this compound can alter gene expression patterns, leading to changes in the production of specific proteins .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can bind to biomolecules, such as enzymes and receptors, altering their activity. For instance, it may inhibit enzyme activity by occupying the active site or by inducing conformational changes that reduce the enzyme’s efficiency. Additionally, this compound can influence gene expression by interacting with transcription factors or other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains relatively stable under controlled conditions, but it may degrade over extended periods, leading to a decrease in its efficacy. Long-term exposure to this compound can result in sustained changes in cellular processes, such as altered gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit minimal effects, while higher doses can lead to significant biochemical and physiological changes. Threshold effects have been observed, where a certain dosage level is required to elicit a measurable response. Additionally, high doses of this compound can result in toxic or adverse effects, such as cellular damage or disruption of normal metabolic processes .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism and transformation within the body. For example, cytochrome P450 enzymes play a crucial role in the oxidation and breakdown of this compound. These metabolic processes can affect the compound’s bioavailability and overall impact on cellular function .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are essential for understanding its biochemical effects. The compound can be transported across cell membranes through specific transporters or passive diffusion. Once inside the cell, this compound may interact with binding proteins that influence its localization and accumulation. These interactions can affect the compound’s concentration in different cellular compartments and its overall activity .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound may be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications. For instance, this compound may localize to the mitochondria, where it can influence mitochondrial function and energy production. Understanding the subcellular distribution of this compound provides insights into its mechanisms of action and potential therapeutic applications .